Cas no 72155-09-0 (4-(2-Carboxyethoxy)-benzoic Acid 1-Methyl Ester)

• Product Name: 4-(2-Carboxyethoxy)-benzoic Acid 1-Methyl Ester
• CAS No: 72155-09-0
• Molecular Formula: C₁₁H₁₂O₅
• Molecular Weight: 224.209983825684
• MDL: MFCD17214571
• CID: 4655727
• PubChem ID: 71306078

4-(2-Carboxyethoxy)-benzoic Acid 1-Methyl Ester Properties

Names and Identifiers

• 4-(2-Carboxyethoxy)-benzoic Acid 1-Methyl Ester
• BENZOIC ACID, 4-(2-CARBOXYETHOXY)-, 1-METHYL ESTER
• 72155-09-0
• AS-39721
• XCA15509
• 3-(4-(Methoxycarbonyl)phenoxy)propanoicacid
• 3-(4-(Methoxycarbonyl)phenoxy)propanoic acid
• 3-(4-methoxycarbonylphenoxy)propanoic acid
• AKOS027255434
• MFCD17214571

• MDL： MFCD17214571
• InChIKey： YKJINKFEYMPBMG-UHFFFAOYSA-N
• Inchi： 1S/C11H12O5/c1-15-11(14)8-2-4-9(5-3-8)16-7-6-10(12)13/h2-5H,6-7H2,1H3,(H,12,13)
• SMILES： O(C1C=CC(C(=O)OC)=CC=1)CCC(=O)O

Computed Properties

• Exact Mass: 224.06847348g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 224.06847348g/mol
• Heavy Atom Count: 16
• Complexity: 243
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 72.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 3-phenoxypropionic acids